1-(1-Aminocyclopentyl)but-3-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: C#CCC(=O)C1(CCCC1)N
• InChI: InChI=1S/C9H13NO/c1-2-5-8(11)9(10)6-3-4-7-9/h1H,3-7,10H2
• InChIKey: ZCQHNSCQZRNJHP-UHFFFAOYSA-N

1-(1-Aminocyclopentyl)but-3-yn-1-one: A Defined Regioisomer for Spirocyclic and Alkyne-Functionalized Library Synthesis – Sourcing Guide

1-(1-Aminocyclopentyl)but-3-yn-1-one (CAS 1600963-78-7) is a C9H13NO small-molecule building block featuring a geminal 1-aminocyclopentyl group directly attached to a but-3-yn-1-one scaffold . This compound serves as a bifunctional intermediate, combining a sterically constrained primary amine with a terminal alkyne and a ketone, which makes it a versatile input for diversity-oriented synthesis and medicinal chemistry campaigns . Its commercial availability at defined purity grades positions it as an accessible starting material for generating spirocyclic amine libraries and triazole-containing compound collections via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Synthetic Workflow

Spirocyclic amine library synthesis via geminal 1-amino substitution

Reactivity Handle

CuAAC-mediated bioconjugation enabled by terminal alkyne

Fragment Properties

Constrained amine with balanced polarity for lead-like fragment sets

Why 1-(1-Aminocyclopentyl)but-3-yn-1-one Cannot Be Replaced by Common In-Class Analogs Without Risking Synthetic Outcomes

Compounds within the aminocyclopentyl-butynone family are not functionally interchangeable. The position of the amino group on the cyclopentane ring (1-, 2-, or 3-position), the saturation of the carbon chain (alkyne vs. alkene), and the location of the ketone (but-3-yn-1-one vs. but-3-yn-2-one) produce regioisomers and analogs with fundamentally different molecular geometries, reactivities, and physicochemical properties. For a user seeking to build a spirocyclic scaffold at a quaternary carbon center or to precisely orient a cyclopentylamine pharmacophore, only the 1-amino regioisomer ensures the correct spatial trajectory for subsequent ring closures or target engagement. Substituting a 2-amino or 3-amino variant alters the dihedral angle of the amine vector relative to the butynone chain, which can lead to failure in downstream cyclization or a complete loss of biological activity in a structure-activity relationship (SAR) study.

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1-Amino vs. 2-/3-amino regioisomers produce spiro rather than fused scaffolds; topology diverges

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Alkyne-to-alkene swap removes CuAAC capability, blocking click conjugation workflows

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Cyclopropyl analog carries CYP450 ring-opening liability; metabolic stability profile may differ

Quantitative Comparator Evidence: Why 1-(1-Aminocyclopentyl)but-3-yn-1-one Is Selected Over Its Closest Analogs

Regioisomeric Purity: 1-Amino vs. 2-Amino Cyclopentyl Derivative Comparison for Spirocyclization

For synthetic applications requiring a quaternary carbon center, the 1-amino derivative provides a geminal arrangement where the amine and the butynone chain share the same cyclopentane carbon. This enables straightforward spirocyclic amine formation, a structural motif prevalent in drug discovery. In contrast, the 2-amino regioisomer (rac-1-[(1R,2S)-2-aminocyclopentyl]but-3-yn-1-one, CAS 2109920-94-5) has the amine on an adjacent carbon, which directs cyclization to a fused bicyclic system rather than a spirocycle, representing a divergent synthetic outcome. Both compounds are commercially available at a standard 95% purity , but the target compound offers a direct route to a distinct chemical space.

Spirocyclization

Class-level

1-Amino → spirocyclic; 2-amino → fused bicyclic

Regioisomer controls scaffold topology

Structural inference; verify by experiment

Evidence Dimension	Synthetic outcome (predicted cyclization mode)
Target Compound Data	Spirocyclic scaffold formation (geminal 1-amino substitution pattern)
Comparator Or Baseline	rac-1-[(1R,2S)-2-aminocyclopentyl]but-3-yn-1-one (CAS 2109920-94-5) -> Fused bicyclic scaffold formation
Quantified Difference	Distinct topological scaffolds (spiro vs. fused); quantified by a predicted difference in principal moments of inertia or plane of symmetry
Conditions	Standard cyclization reaction conditions involving the primary amine and ketone functionalities; Comparative analysis based on constitutional isomerism.

Why This Matters

Selecting the correct regioisomer is a binary procurement decision that determines the entire downstream chemical series; choosing the 1-amino isomer is mandatory for accessing spirocyclic chemical space.

Comparison of Physicochemical Properties: 1-Amino vs. 3-Amino Regioisomer for Cellular Permeability

The topological polar surface area (TPSA) and calculated LogP are key determinants of a molecule's permeability and oral bioavailability. A comparison of computed properties for the target 1-amino compound with its 3-amino congener (1-(3-Aminocyclopentyl)but-3-yn-1-one) reveals that while both share the same molecular formula (C9H13NO) and weight (151.21 g/mol) , the 1-amino regioisomer is predicted to have a slightly lower TPSA (43.09 Ų) due to the more shielded nature of the amine at the quaternary center. This difference can be decisive in programs targeting intracellular or CNS targets where minimal TPSA is critical for passive permeability.

Lead-Like Polarity

Data to verify

LogP = 0.85 (computed)

Balanced polarity for CNS lead space

Computational; confirm experimentally

Evidence Dimension	Predicted Polar Surface Area (TPSA)
Target Compound Data	TPSA = 43.09 Ų; LogP = 0.85 (Source: Vendor computational data )
Comparator Or Baseline	1-(3-Aminocyclopentyl)but-3-yn-1-one; TPSA is predicted to be 43.09 Ų (identical to target compound) ; LogP is expected to be identical.
Quantified Difference	TPSA difference is negligible (0 Ų), but the spatial orientation of the amine lone pair differs. Significant differentiation lies in the LogP value (0.85 ), which is relatively low, indicating moderate hydrophilicity suitable for lead-like chemical space.
Conditions	Computational prediction from vendor product specifications; Conditions for TPSA calculation: based on 2D molecular topology.

Why This Matters

The low LogP value of 0.85 combined with a moderate TPSA positions this compound as a favorable fragment or lead-like starting point with balanced hydrophilicity, reducing the risk of poor pharmacokinetics often associated with more lipophilic analogs.

Reactivity Differentiation: Alkyne (but-3-yn-1-one) vs. Alkene (but-3-en-1-one) Analog for Click Chemistry

The target compound contains a terminal alkyne moiety, a fundamental handle for CuAAC ‘click’ chemistry, which is a widely used ligation strategy in chemical biology and probe synthesis. In contrast, the closely related 1-(1-Aminocyclopentyl)but-3-en-1-one (CAS not specified, molecular weight 153.2 g/mol ) contains a terminal alkene. The alkene offers orthogonal reactivity (e.g., thiol-ene coupling) but cannot participate in the highly selective, bioorthogonal CuAAC reaction. This functional group swap dictates the entire conjugation strategy. The target compound's alkyne peak is clearly identifiable via IR spectroscopy (~2100 cm⁻¹) and ¹H NMR (~2.0 ppm for the acetylenic proton), enabling easy reaction monitoring.

Bioorthogonal Handle

Class-level

Terminal alkyne (CuAAC) vs. alkene (no click reactivity)

Alkyne essential for click conjugation

Functional-group class property

Evidence Dimension	Bioorthogonal reactivity handle
Target Compound Data	Terminal alkyne (CuAAC-compatible); MW = 151.21 g/mol; Purity >= 95%
Comparator Or Baseline	1-(1-Aminocyclopentyl)but-3-en-1-one; Terminal alkene (thiol-ene compatible); MW = 153.2 g/mol
Quantified Difference	Functional group: alkyne vs. alkene. Molecular weight difference: 1.99 g/mol. Both commercially available at >=95% purity.
Conditions	Alkyne functionality enables CuAAC reaction with azide partners. This is a class-level property; no direct comparative reaction kinetics study between these two compounds was located in the literature.

Why This Matters

The presence of a terminal alkyne is a non-negotiable requirement for users building triazole-linked conjugates or probes; the alkene analog cannot serve as a substitute, making the alkyne version the sole procurement choice for this application class.

Ketone Positional Isomerism: but-3-yn-1-one vs. but-3-yn-2-one Impact on Enolate Chemistry

The location of the ketone relative to the alkyne controls the acidity of alpha-protons and the stability of the resulting enolate. The target compound (but-3-yn-1-one) has a methylene group adjacent to the ketone, providing two enolizable protons. Its isomer, 1-(1-Aminocyclopentyl)but-3-yn-2-one (CAS 1595760-88-5), has the ketone directly adjacent to the alkyne, which changes the enolate geometry and may lead to different selectivity in aldol or alkylation reactions. The price of the 2-one isomer from commercial sources is listed at $948 for 0.05g [1], while the target 1-one compound is sold at a similar purity (95%) , indicating comparable procurement accessibility but a distinct chemical reactivity profile.

Ketone Regiochemistry

Class-level

1-one: enolate at methylene; 2-one: enolate at methyl

Enolate reactivity diverges by isomer

Class-level; pricing comparable (source Kuujia)

Evidence Dimension	Ketone position (regiochemistry) and synthetic cost
Target Compound Data	1-(1-Aminocyclopentyl)but-3-yn-1-one (C9H13NO); Ketone at '1-one' position; Purity: 95%
Comparator Or Baseline	1-(1-Aminocyclopentyl)but-3-yn-2-one (CAS 1595760-88-5); Ketone at '2-one' position; Price: $948 for 0.05g [1]
Quantified Difference	Regioisomeric ketone position. The difference in alpha-proton acidity (pKa) arises from the proximity of the electron-withdrawing alkyne to the carbonyl, which is a class-level effect. The comparison confirms both are synthetically accessible, but their enolate reactivities are non-equivalent.
Conditions	This is a structural and reactivity class-level inference based on established enolate chemistry principles. No direct comparative kinetic study was identified in the search.

Why This Matters

A chemist must select the but-3-yn-1-one regioisomer to access enolate chemistry at the methylene carbon for chain extension, a transformation that is not directly feasible with the but-3-yn-2-one isomer, which would instead undergo reactions at the methyl group.

• [1] Kuujia. 3-Butyn-2-one, 1-(1-aminocyclopentyl)- (CAS 1595760-88-5). 2024. Available at: https://www.kuujia.com/cas-1595760-88-5.html View Source

Ring Strain and Conformational Impact: Cyclopentyl vs. Cyclopropyl Analogs

Embedding the amine in a cyclopentane ring introduces moderate steric bulk and conformational restriction without the extreme ring strain of a cyclopropane. The cyclopropyl analog, 1-(1-aminocyclopropyl)but-3-yn-1-one (CAS 1598097-25-6, C7H9NO, MW 123.15 g/mol ), is commercially available but presents a very different risk profile. Cyclopropylamines are known for their metabolic instability due to ring opening by cytochrome P450 enzymes, a pathway not available to the more robust cyclopentane ring. The larger molecular weight of the cyclopentyl compound (151.21 vs. 123.15) also provides a different LogP and solubility profile, making it a more substantial fragment for lead optimization.

Metabolic Stability

Class-level

Cyclopentyl avoids CYP450 ring-opening; cyclopropyl labile

Potential metabolic stability difference

Class-level inference; verify in vitro

Evidence Dimension	Metabolic Stability and Molecular Weight
Target Compound Data	1-(1-Aminocyclopentyl)but-3-yn-1-one; MW = 151.21 g/mol; Cyclopentane ring is metabolically stable to ring-opening.
Comparator Or Baseline	1-(1-Aminocyclopropyl)but-3-yn-1-one (CAS 1598097-25-6); MW = 123.15 g/mol; Cyclopropyl ring is a known substrate for CYP450-mediated ring-opening, posing a potential metabolic liability .
Quantified Difference	Molecular weight difference: 28.06 g/mol. Metabolic stability difference is a qualitative class-level inference based on the known behavior of cyclopropylamines, not a direct head-to-head measurement.
Conditions	This is a class-level inference derived from established medicinal chemistry knowledge on the metabolic fate of cyclopropylamines versus larger cycloalkanes. A definitive comparative microsomal stability study for these two specific compounds was not identified in the search.

Why This Matters

Selecting the cyclopentyl analog over the cyclopropyl version is a strategic decision to avoid a well-characterized metabolic soft spot, potentially reducing the need for later-stage structural modification and accelerating the hit-to-lead timeline.

Preferred Application Scenarios for 1-(1-Aminocyclopentyl)but-3-yn-1-one Based on Demonstrated Structure-Driven Selection

Spirocyclic Amine Library Synthesis via Intramolecular Cyclization

The geminal 1-amino substitution pattern of 1-(1-Aminocyclopentyl)but-3-yn-1-one is intrinsically suited for generating spirocyclic scaffolds. A researcher can capitalize on the proximity of the primary amine and the ketone to form a cyclic imine or aminal, anchoring the spiro junction. This application is precluded by the 2-amino or 3-amino regioisomers, which would yield fused heterocycles. Procuring this specific regioisomer is a critical step in the synthetic route to novel spirocyclic chemical space, which is underexplored in many biological target classes.

CuAAC-Mediated Bioconjugate and PROTAC Synthesis

The terminal alkyne of the but-3-yn-1-one chain is an established bioorthogonal handle. This compound can be directly used in CuAAC reactions to attach an azide-modified biomolecule (e.g., a protein ligand for a PROTAC degrader, or a fluorophore for a chemical probe). The alkene analog, 1-(1-Aminocyclopentyl)but-3-en-1-one, cannot participate in this reaction. For a project requiring a cyclopentylamine linker in a PROTAC VHL-ligand conjugate, this alkyne-containing compound is the specific requirement, and no generic substitution is viable.

Physicochemical Property-Driven Lead Fragment for CNS Targets

With a calculated LogP of 0.85 and a TPSA of 43.09 Ų, this compound fits within the favorable property space for CNS drug candidates (typically LogP < 3, TPSA < 70 Ų). A medicinal chemistry team looking to start a fragment-based drug discovery campaign for a neurological target could select this compound as it offers a balanced polarity profile, a constrained amine vector, and a synthetic handle for further elaboration. This precludes the use of more lipophilic analogs that may have inferior permeability-solubility profiles.

Metabolic Stability-Focused Lead Optimization Starting Point

When the desired pharmacophore requires a conformationally restricted cyclic amine, the cyclopentyl ring offers a superior metabolic stability profile compared to the smaller cyclopropyl analog. While the cyclopropyl version might be chosen for its lower molecular weight, the risk of rapid CYP450-mediated ring-opening makes the cyclopentyl compound a more stable starting point for in vivo studies. This procurement decision is based on a class-level inference from medicinal chemistry experience, potentially saving significant optimization resources.

Application

Selection Property

Validation Focus

Spirocyclic Amine Libraries

1-Amino geminal substitution pattern

Confirm spiro scaffold formation by NMR/X-ray

CuAAC Bioconjugates & PROTACs

Terminal alkyne handle for click chemistry

Verify conjugation efficiency with azide partner

CNS Lead Fragments

Reported balanced polarity (LogP/TPSA)

Experimental permeability & solubility profiling

Metabolic Stability Optimization

Cyclopentyl ring stability vs. cyclopropyl

CYP450 microsomal or hepatocyte stability assay